Cas no 852372-14-6 (2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 852372-14-6
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 6216025
• PubChem ID: 7117665
• Update Time: 2025-10-23

2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(2,4,6-trimethylphenyl)acetamide
• 852372-14-6
• AKOS024594891
• N-mesityl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• F0675-0410

• Inchi： 1S/C20H20N2O2/c1-11-9-12(2)18(13(3)10-11)22-20(24)19(23)17-14(4)21-16-8-6-5-7-15(16)17/h5-10,21H,1-4H3,(H,22,24)
• InChI Key： YUSODRSZXKMEPI-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C(C)=CC(C)=CC=1C)=O)C1=C(C)NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 320.152477885g/mol
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(2,4,6-trimethylphenyl)acetamide

Recent Advances in the Study of 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(2,4,6-trimethylphenyl)acetamide (CAS: 852372-14-6)

The compound 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(2,4,6-trimethylphenyl)acetamide (CAS: 852372-14-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole and acetamide structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of anti-inflammatory and anticancer properties.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated that 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(2,4,6-trimethylphenyl)acetamide exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Furthermore, molecular docking studies have revealed its high affinity for certain kinase targets, which could explain its observed biological activities.

In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's anticancer potential. Preclinical studies have shown that it induces apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism appears to involve the activation of caspase pathways and the inhibition of angiogenesis, making it a candidate for further development as an anticancer agent. Researchers have also explored its synergistic effects when combined with existing chemotherapeutic drugs, yielding encouraging results in terms of enhanced efficacy and reduced toxicity.

The synthesis of 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(2,4,6-trimethylphenyl)acetamide has also been a focus of recent work. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, addressing previous challenges related to yield and purity. These improvements are critical for facilitating further pharmacological and clinical studies. Additionally, structural analogs of the compound have been synthesized to explore structure-activity relationships, providing valuable insights for future drug design.

Despite these promising developments, challenges remain in the translation of these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Nevertheless, the growing body of research on 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(2,4,6-trimethylphenyl)acetamide underscores its potential as a versatile scaffold for drug discovery. Future directions may include the development of targeted delivery systems and the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.

In conclusion, recent studies on 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(2,4,6-trimethylphenyl)acetamide (CAS: 852372-14-6) have significantly advanced our understanding of its pharmacological properties and therapeutic potential. The compound's dual anti-inflammatory and anticancer activities, coupled with advancements in its synthesis, position it as a promising candidate for further investigation. Continued research efforts will be essential to fully realize its clinical potential and address the remaining challenges in its development.